BE“GHE Foundational & Exploratory

Check Availability & Pricing

6-Chloro-2-cyano-3-nitropyridine safety and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Chloro-2-cyano-3-nitropyridine

Cat. No.: B1338257

An In-depth Technical Guide to the Safety and Handling of 6-Chloro-2-cyano-3-nitropyridine

This document provides a comprehensive overview of the safety precautions, handling
procedures, and emergency responses related to 6-Chloro-2-cyano-3-nitropyridine (CAS No.
93683-65-9). The information is intended for researchers, scientists, and professionals in drug
development and other laboratory settings.

Chemical Identification and Physical Properties

6-Chloro-2-cyano-3-nitropyridine is a pyridine derivative used in chemical synthesis.[1] It is
important to be aware of its physical characteristics to ensure safe handling and storage.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 93683-65-9 [2]
Molecular Formula CeH2CIN30:2 [2]
Molecular Weight 183.55 g/mol [2]
Appearance Light yellow crystal / powder [3114]
Melting Point 118-120 °C [3]
Boiling Point 347.2 °C at 760 mmHg [3]
Flash Point 163.781 °C [3]

| Density | 1.578 g/cm3 |[3] |

Hazard Identification

While a detailed Globally Harmonized System (GHS) classification for 6-Chloro-2-cyano-3-
nitropyridine is not consistently available across safety data sheets, it is classified as a
hazardous substance.[3] The available hazard codes indicate it is considered toxic and an
irritant.[3][4] For related chemical structures, such as other chlorinated and cyanated pyridines,
hazards include being harmful if swallowed, in contact with skin, or inhaled, as well as causing
serious skin and eye irritation.[5][6] Therefore, cautious handling is imperative.

Table 2: Hazard Classification Summary

Classification

Code Description Source
System
Hazard Codes T Toxic [31[4]
Hazard Class IRRITANT Irritant [3114]

| Transport Information | UN2811 | Toxic solid, organic, n.o.s. [[3][7] |

Safe Handling and Storage
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Proper handling and storage procedures are critical to minimize risk and exposure.

Handling

o Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[7][8]
e Avoid Contact: Avoid contact with skin, eyes, and clothing.[7][8] Do not breathe dust.[7][8]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[7][9] Do not eat,
drink, or smoke in the work area.[8][10]

e Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[7][11]

Storage

o Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7][8][9]

 Inert Atmosphere: Some suppliers recommend storing under an inert gas (nitrogen or Argon)
at 2-8°C.[3]

o Incompatibilities: Store away from strong oxidizing agents, acids, bases, and reducing
agents.[7][8]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Source

Wear appropriate
protective eyeglasses or
chemical safety goggles
as described by OSHA's
eye and face protection
Eye/Face Protection regulations in 29 CFR [71[8][°]
1910.133 or European
Standard EN166.[7][8]
Tight-sealing safety
goggles are
recommended.[9]

Wear appropriate protective
gloves and clothing to prevent
i . skin exposure.[7][9] An
Skin Protection _ _ _ [7191[12]
impervious suit may be
necessary for emergency

situations.[12]

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved
Respiratory Protection respirator with a particulates [81I91[12]
filter.[8][9] For emergencies, a
self-contained breathing
apparatus (SCBA) may be
required.[12]

| Engineering Controls| Ensure adequate ventilation, especially in confined areas.[8] Eyewash
stations and safety showers must be close to the workstation location.[7][8] |[7][8] |
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Control Measures & PPE

Approved Respirator
Protected by (EN 149)

Identified Hazards Mitigated by Fume Hood / Ventilation
Inhalation of Dust
FITIEEIEE o] Protective Clothing
I

Protected by

Skin Contact
Chemical Resistant Gloves
Emergency Response
Eye Contact <
Emergency Response Eyewash & Safety Shower

Protected by Safety Goggles / Face Shield
(EN 166)

Click to download full resolution via product page
Caption: Hazard control and corresponding PPE selection.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Always seek medical
attention after providing first aid.

Table 4: First Aid Procedures by Exposure Route
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Exposure Route First Aid Instructions Source

Remove victim to fresh air
and keep at restin a
position comfortable for
breathing.[7][9] If not
Inhalation breathing, give artificial [71[8]1[9][11]
respiration.[11] If
breathing is difficult, give
oxygen.[8] Get medical
attention.[8]

Immediately wash off with
soap and plenty of water while
Skin Contact removing all contaminated [7][11]
clothes and shoes.[7][11] Get
medical attention.[7][11]

Rinse immediately and
cautiously with plenty of water
for at least 15 minutes, also
under the eyelids.[7][11]
Eye Contact ) [71[11]
Remove contact lenses, if
present and easy to do.[7]
Continue rinsing. Get medical

attention.[7][11]

| Ingestion | Clean mouth with water and drink plenty of water afterwards.[9][11] Call a POISON
CENTER or doctor/physician if you feel unwell.[7] |[7][9][11] |
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Exposure Event Occurs

Assess Route of Exposure
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Remove Contaminated Clothing Rinse with Water for 15 min Rinse Mouth
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Click to download full resolution via product page

Caption: Emergency first aid workflow following exposure.

Fire Fighting and Accidental Release Measures
Fire Fighting
« Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[7] Water mist may be used to cool closed containers.[7]

¢ Hazardous Combustion Products: Thermal decomposition can produce nitrogen oxides
(NOx), carbon monoxide (CO), carbon dioxide (CO2), hydrogen cyanide, and hydrogen
chloride gas.[8]

* Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA)
(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[7][8]
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Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation.[9] Wear recommended personal
protective equipment.[9] Remove all sources of ignition.[7]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[7][8]
Avoid creating dust.[9] Do not let the chemical enter the environment.[8]

Experimental Protocols

The safety data referenced in this guide is derived from standardized toxicological and
chemical analyses. However, the source Safety Data Sheets do not provide detailed
experimental methodologies for the generation of this data (e.g., specific protocols for LD50 or
irritation studies). The handling and safety procedures outlined herein are based on the
summarized results and classifications provided in these regulatory documents.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.[7] Disposal of contents and containers should be in accordance with local,
regional, and national hazardous waste regulations.[7][9] Contact an approved waste disposal
plant for proper disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Chloro-2-cyano-3-nitropyridine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338257#6-chloro-2-cyano-3-nitropyridine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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